Cas no 1806840-34-5 (Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806840-34-5
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4857507
• Update Time: 2025-06-07

Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)5-2-4(3-10)6(7(11)12)8(13)14-5/h2,7H,3H2,1H3,(H2,13,14)
• InChI Key： GPKAHLNYQUOOBF-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate

Introduction to Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806840-34-5)

Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1806840-34-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of an amino group at the 2-position, a chloromethyl group at the 4-position, and a difluoromethyl group at the 3-position introduces multiple sites for chemical modification and interaction with biological targets. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on the development of new therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. Pyridine derivatives have emerged as a crucial class of compounds due to their ability to modulate biological pathways and interact with specific enzymes and receptors. Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate stands out among these derivatives due to its multifunctional nature, which allows for diverse synthetic modifications and potential applications in drug discovery.

The synthesis of Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate involves a series of well-designed chemical reactions that highlight the expertise in organic synthesis. The introduction of the chloromethyl group at the 4-position provides a versatile handle for further functionalization, enabling the attachment of various pharmacophores. Similarly, the difluoromethyl group at the 3-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate. These improvements have not only reduced production costs but also minimized environmental impact, aligning with the growing emphasis on sustainable chemistry. The development of greener synthetic routes has been a focal point in modern pharmaceutical research, ensuring that the production of active pharmaceutical ingredients (APIs) is both efficient and environmentally responsible.

The biological activity of Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate has been extensively studied in various preclinical models. Preliminary findings suggest that this compound exhibits promising properties as an inhibitor of certain kinases and enzymes involved in cancer progression. The ability to modulate these targets makes it a potential candidate for further development into a novel anticancer agent. Additionally, its structural features may also contribute to its efficacy against other diseases, such as inflammatory disorders and neurodegenerative conditions.

In conclusion, Methyl 2-amino-4-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1806840-34-5) is a versatile and highly functional compound with significant potential in pharmaceutical research and drug development. Its unique structural attributes, combined with recent advancements in synthetic chemistry and biorganic research, position it as a valuable tool for discovering new therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine today.